3-Hydroxy-4-(methylamino)benzoic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-hydroxy-4-(methylamino)benzoic acid
• InChI: InChI=1S/C8H9NO3/c1-9-6-3-2-5(8(11)12)4-7(6)10/h2-4,9-10H,1H3,(H,11,12)
• InChI Key: SJHYDAMTWGVKDL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C(=O)O)O

Description

3-Hydroxy-4-(methylamino)benzoic acid is a benzoic acid derivative featuring a hydroxyl (-OH) group at the 3rd position and a methylamino (-NHCH₃) group at the 4th position of the aromatic ring. Its molecular formula is C₈H₉NO₃, with a molecular weight of 167.16 g/mol.

Benzoic acid derivatives with substitutions at the 3rd and 4th positions are of significant interest in pharmaceutical and chemical research due to their diverse biological activities and utility in synthetic chemistry. For instance, compounds like 3-amino-4-(methylamino)benzoic acid () and 3-amino-4-hydroxybenzoic acid () serve as key intermediates in peptide synthesis and drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4-(methylamino)benzoic acid can be achieved through several methods. One common approach involves the nitration of 3-hydroxybenzoic acid, followed by reduction to form the corresponding amine. The methylation of the amine group then yields the desired product. The reaction conditions typically involve the use of concentrated nitric acid for nitration and catalytic hydrogenation for reduction .

Industrial Production Methods

In an industrial setting, the production of 3-Hydroxy-4-(methylamino)benzoic acid may involve more efficient and scalable methods. These could include continuous flow processes and the use of advanced catalysts to enhance reaction rates and yields. The specific details of industrial production methods are often proprietary and may vary between manufacturers .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-(methylamino)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The hydroxyl and methylamino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Reagents such as alkyl halides and acyl chlorides are used for nucleophilic substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 3-hydroxy-4-(methylamino)benzaldehyde or 3-hydroxy-4-(methylamino)benzoic acid .

Scientific Research Applications

3-Hydroxy-4-(methylamino)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It serves as a building block for the synthesis of biologically active molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(methylamino)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and methylamino groups play crucial roles in its reactivity and binding affinity. The compound may act by inhibiting enzymes or interacting with cellular receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Amino and Methylamino Substitutions

3-Amino-4-(methylamino)benzoic Acid

• Structure : 3-NH₂, 4-NHCH₃
• Molecular Formula : C₈H₁₁N₃O₂
• Molecular Weight : 181.20 g/mol
• Synthesis : Prepared via hydrogenation using Pd/C catalyst under H₂, yielding 92% .
• Applications : Used as the MeDbz linker in on-resin peptide cyclization for synthesizing cyclic thiodepsipeptides and homodetic peptides, critical in drug discovery .
• Key Properties : High synthetic yield (92%) and compatibility with solid-phase peptide synthesis methodologies.

4-Methylaminobenzoic Acid

• Structure : 4-NHCH₃
• Molecular Formula: C₈H₉NO₂
• Molecular Weight : 151.16 g/mol
• Applications : Intermediate in organic synthesis; listed with PubChem CID 66345 .
• Contrast: Lacks the 3-OH group, reducing hydrogen-bonding capacity compared to 3-hydroxy-4-(methylamino)benzoic acid.

Hydroxy-Substituted Benzoic Acid Derivatives

3-Amino-4-hydroxybenzoic Acid

• Structure : 3-NH₂, 4-OH
• Molecular Formula: C₇H₇NO₃
• Molecular Weight : 153.14 g/mol
• Synthesis : Prepared via literature methods involving cyclization with aryl acids (e.g., Gopalakrishna et al., 2005) .
• Applications : Used in pharmacological research and as a reference standard (TCI America) .
• Key Properties: Higher acidity due to the electron-withdrawing -OH group compared to amino derivatives.

3-Hydroxy-4-(sulfooxy)benzoic Acid

• Structure : 3-OH, 4-O-SO₃H
• Molecular Formula : C₇H₆O₇S
• Molecular Weight : 234.18 g/mol
• Contrast: The sulfonate group at position 4 enhances water solubility but reduces membrane permeability compared to methylamino-substituted analogs.

Complex Substituents and Ester Derivatives

3-Hydroxy-4-(2-hydroxy-6-methylheptan-2-yl)benzoic Acid

• Structure : 3-OH, 4-(branched alkyl chain)
• Molecular Formula : C₁₅H₂₂O₄
• Contrast: The bulky alkyl substituent at position 4 may confer lipophilicity, contrasting with the polar methylamino group in the target compound.

Methyl-3-amino-4-hydroxybenzoate

• Structure: Methyl ester of 3-amino-4-hydroxybenzoic acid
• Molecular Formula: C₈H₉NO₃
• Synthesis : Cyclization with aryl acids to form benzoxazole derivatives .
• Applications : Intermediate for hydrazinecarbothioamides and heterocyclic compounds .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Synthesis Yield/Notes	Applications	Key Properties
3-Hydroxy-4-(methylamino)benzoic acid	3-OH, 4-NHCH₃	C₈H₉NO₃	167.16	Not explicitly reported	Hypothetical: Drug design, synthesis	Predicted higher acidity due to -OH
3-Amino-4-(methylamino)benzoic acid	3-NH₂, 4-NHCH₃	C₈H₁₁N₃O₂	181.20	92% yield via hydrogenation	Peptide cyclization	High-yield, solid-phase compatible
3-Amino-4-hydroxybenzoic acid	3-NH₂, 4-OH	C₇H₇NO₃	153.14	Literature methods	Pharmaceutical research	High purity (TCI America)
4-Methylaminobenzoic acid	4-NHCH₃	C₈H₉NO₂	151.16	Not detailed	Organic synthesis	PubChem CID: 66345
3-Hydroxy-4-(sulfooxy)benzoic acid	3-OH, 4-O-SO₃H	C₇H₆O₇S	234.18	Not reported	Biochemical studies	High solubility, sulfated derivative

Key Insights and Trends

Substituent Effects on Acidity: Hydroxyl groups at position 3 increase acidity compared to amino or methylamino groups, influencing solubility and reactivity.

Synthetic Utility: Methylamino and amino substituents enhance utility in peptide synthesis (e.g., MeDbz linker ), while ester derivatives serve as intermediates for heterocycles .

Contradictions and Gaps: Limited data on the exact synthesis and applications of 3-hydroxy-4-(methylamino)benzoic acid highlight the need for further research.